Cas no 2138526-73-3 (4-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide)

• Product Name: 4-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide
• CAS No: 2138526-73-3
• MF: C₁₈H₂₂N₄O₅S
• MW: 406.456082820892
• CID: 6349642
• PubChem ID: 165960052
• Update Time: 2025-07-19

4-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1167502
• 2138526-73-3
• 4-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide

• Inchi： 1S/C18H22N4O5S/c23-22(24)15-5-7-16(8-6-15)28(25,26)20-17-3-1-2-4-18(17)27-14-13-21-11-9-19-10-12-21/h1-8,19-20H,9-14H2
• InChI Key： HONWYKYDFUNOMV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1=CC=CC=C1OCCN1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 406.13109099g/mol
• Monoisotopic Mass: 406.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 125Ų

Additional information on 4-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide

4-Nitro-N-{2-[2-(Piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide (CAS No. 2138526-73-3): A Comprehensive Overview

4-Nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide (CAS No. 2138526-73-3) is a sophisticated organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications, particularly in the treatment of various diseases and conditions. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 4-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide is intricate and well-defined. It consists of a benzene ring substituted with a nitro group at the 4-position and a sulfonamide group at the 1-position. The sulfonamide group is further substituted with a phenyl ring, which itself is attached to a piperazine moiety through an ethoxy linker. This complex arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an interesting subject for detailed study.

The synthesis of 4-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of 4-nitrobenzenesulfonyl chloride with an appropriate piperazine derivative, followed by further functionalization steps to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, contributing to its increased availability for research purposes.

In terms of biological activities, 4-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways involved in cancer progression. Additionally, it has exhibited anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

One notable area of research focuses on the potential use of 4-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These preliminary findings are encouraging and pave the way for further clinical investigations.

Beyond its therapeutic applications, 4-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide has also been explored for its utility as a research tool in academic and industrial settings. Its ability to selectively target specific biological pathways makes it a valuable probe for studying cellular processes and validating drug targets. Researchers are leveraging this compound to gain deeper insights into disease mechanisms and to identify novel therapeutic strategies.

In conclusion, 4-nitro-N-{2-[2-(piperazin-1-yl)ethoxy]phenyl}benzene-1-sulfonamide (CAS No. 2138526-73-3) is a multifaceted compound with significant potential in both research and clinical applications. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As ongoing research continues to uncover new properties and applications, this compound is poised to play a crucial role in advancing our understanding of various diseases and developing effective treatments.